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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578

An In-depth Technical Guide to Dimethyl
Undecanedioate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl Undecanedioate, a
dicarboxylic acid ester. The document is structured to furnish researchers, scientists, and
professionals in drug development with essential data, including its chemical identifiers and
physicochemical properties. While direct biological data on Dimethyl Undecanedioate is
limited in publicly accessible literature, this guide also explores the known applications and
biological significance of its parent compound, undecanedioic acid, to provide a basis for
potential research directions.

Core Chemical and Physical Data

Dimethyl undecanedioate is the dimethyl ester of undecanedioic acid.[1][2] Its fundamental
chemical and physical properties are summarized below.
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Property Value Source
CAS Number 4567-98-0 [11[3]
Molecular Formula C13H2404 [11[31[41[5]
Molecular Weight 244.33 g/mol [11[31[5]
Physical State Solid [4]

Purity >98% [1][4]

Undecanedioic acid, dimethyl
ester; Dimethyl 1,9-

Synonyms nonanedicarboxylate; [1114]
Hendecanedioic acid dimethyl

ester

Contextual Biological and Pharmacological
Relevance: Undecanedioic Acid

While research directly focusing on the biological activities of dimethyl undecanedioate is not
extensively available, its parent compound, undecanedioic acid, has been investigated for
various applications, offering valuable insights for future studies.

Undecanedioic acid is a long-chain dicarboxylic acid with established industrial uses in the
synthesis of polymers like high-performance polyamides, hot-melt adhesives, and lubricants.[6]
[7] In the context of life sciences, it has demonstrated notable biological activities. For instance,
it is active against the dermatophytes T. rubrum, T. mentagrophytes, and M. canis at a
concentration of 1 mM.[8] Furthermore, undecanedioic acid has been utilized in the synthesis
of proteolysis-targeting chimeras (PROTACS) that exhibit anticancer activity in cancer cells with
mutant EGFR.[8] It has also been identified in human aortas with atherosclerotic lesions and in
the urine of patients undergoing hopantenate therapy.[9]

The applications of undecanedioic acid span several fields:

e Corrosion inhibitors[9][10]
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Hot melt adhesives[9][10]

High-performance polyamides/nylon[9][10]

Metal-working fluids and lubricants[9]

Perfumery and pharmaceuticals[7]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of dimethyl
undecanedioate are not readily available in the literature. However, a general approach to its
synthesis can be inferred from the synthesis of its parent acid and standard esterification
procedures. Furthermore, a hypothetical experimental workflow for assessing its biological
activity can be proposed based on methodologies used for similar compounds.

Synthesis of Undecanedioic Acid

A reported method for the synthesis of undecanedioic acid involves the reaction of a-nitro
ketone with sodium hydroxide in methanol, followed by oxidation.[9]

Materials:

a-nitro ketone

e Methanol (MeOH)

e 1 N Sodium Hydroxide (NaOH)

e 0.5 M Disodium hydrogen phosphate (NazHPOa)

o Oxone® (Potassium peroxymonosulfate)

 Brine (saturated NaCl solution)

e 10% Hydrochloric acid (HCI)

o Ethyl acetate (EtOAC)
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e Sodium sulfate (Na2S0a4)

Procedure:

o Dissolve the a-nitro ketone (0.7 mmol) in methanol (4.2 ml).
e Add 25 ml of 0.5 M Na2HPOa in 1 N NaOH to the solution.
e Heat the resulting mixture at 70 °C for 1-4 hours.

e Cool the solution to room temperature.

e Add a solution of Oxone® (1.75 mmol) in water (3 ml).

o After 4 hours, dilute the mixture with brine (10 ml).
 Acidify the mixture to pH 2 with a 10% solution of HCI.

o Extract the product with ethyl acetate (3 x 20 ml).

e Wash the combined organic layers with brine (10 ml).

o Dry the organic layer over Na2SOa4 and evaporate the solvent to yield the pure dicarboxylic
acid.[9]

Standard esterification methods, such as Fischer esterification (refluxing the dicarboxylic acid
with methanol in the presence of a strong acid catalyst), could then be employed to synthesize
dimethyl undecanedioate.

Proposed Investigational Workflow

Given the absence of direct biological data for dimethyl undecanedioate, a logical first step
for researchers would be to investigate its potential biological activities. The following workflow
outlines a hypothetical approach, drawing parallels from studies on other dimethyl esters like
dimethyl fumarate, which is known to modulate signaling pathways involved in inflammation
and oxidative stress.[11][12]
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Caption: Proposed workflow for investigating the biological activity of Dimethyl
Undecanedioate.

Potential Sighaling Pathways for Investigation

Based on the known activities of structurally related dicarboxylic acids and their esters, several
signaling pathways could be prioritized for investigation. For instance, dimethyl fumarate is
known to activate the NRF2 pathway, which is a key regulator of cellular antioxidant responses.
[11] It has also been shown to modulate the NF-kB and JAK-STAT signaling pathways, which
are critical in inflammation. A hypothetical signaling cascade that could be investigated for
dimethyl undecanedioate is presented below.
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Caption: Hypothetical signaling pathways potentially modulated by Dimethyl Undecanedioate.
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This guide provides foundational information on dimethyl undecanedioate for researchers
and professionals in drug development. While direct biological data is sparse, the information
on its parent compound, undecanedioic acid, and the proposed investigational workflows offer
a starting point for future research into the potential therapeutic applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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